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Compound of Interest

Compound Name: H-D-4-Pal-OH.2HCI

Cat. No.: B573353

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
compliance. This guide provides a detailed, step-by-step operational plan for the safe disposal
of H-D-4-Pal-OH.2HCI, also known as 3-(4-pyridyl)-D-alanine dihydrochloride.

Compound Profile and Hazard Assessment

H-D-4-Pal-OH.2HCI is an amino acid derivative supplied as a dihydrochloride salt.[1][2][3] The
presence of two hydrochloride moieties renders the compound acidic. While specific hazard
information for this compound is not readily available, it should be handled as a potentially
corrosive and irritating substance, consistent with other hydrochloride salts.[4] All laboratory
personnel must handle this compound in accordance with standard good laboratory practices
and consult the manufacturer-specific Safety Data Sheet (SDS) before use.

Quantitative Data Summary
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Property Value Reference
Molecular Formula CsH12CI2N202 [3]
Molecular Weight 239.10 g/mol

Appearance Solid (Off-white to light yellow)

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
for 6 months, -20°C for 1

month.

Storage

Step-by-Step Disposal Protocol

The primary disposal method for H-D-4-Pal-OH.2HCI involves neutralization of its acidic
component followed by collection as hazardous chemical waste. Disposal down the drain is not
recommended unless explicitly permitted by local regulations for fully neutralized and non-
hazardous solutions.

1. Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure appropriate PPE is worn:
e Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile).

o Body Protection: A lab coat.

2. Neutralization of Small Quantities (Aqueous Solutions)

This protocol is intended for small quantities of H-D-4-Pal-OH.2HCI solutions typically
generated during research experiments.

e Step 1: Dilution

o In a well-ventilated fume hood, dilute the aqueous solution of H-D-4-Pal-OH.2HCI with a
large volume of cold water (at least a 1:10 ratio of solution to water) in a suitably large,
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chemically resistant container (e.g., a glass beaker). This minimizes the concentration and
mitigates potential heat generation during neutralization.

Step 2: Neutralization

o Slowly add a weak base, such as a 5% sodium bicarbonate (baking soda) solution, to the
diluted H-D-4-Pal-OH.2HCI solution with constant stirring.

o Effervescence (fizzing) will occur as the acid is neutralized. Continue adding the base
incrementally until the fizzing stops.

Step 3: pH Verification

o Using pH paper or a calibrated pH meter, check the pH of the solution. The target pH
should be within a neutral range, typically between 6.0 and 8.0. If necessary, continue to
add small amounts of the weak base until the desired pH is achieved.

Step 4: Waste Collection

o Once neutralized, transfer the solution into a designated, properly labeled hazardous
waste container. The label should clearly identify the contents, including the name of the
neutralized compound and the date.

. Disposal of Solid H-D-4-Pal-OH.2HCI and Contaminated Materials
Unused Solid Compound:

o Unused or expired solid H-D-4-Pal-OH.2HCI should be disposed of in its original
container, if possible.

o Place the container in a designated solid hazardous waste receptacle for collection by
your institution's Environmental Health and Safety (EHS) department. Do not attempt to
neutralize the dry powder directly.

Contaminated Labware and PPE:

o Disposable items such as gloves, weigh boats, and pipette tips that have come into
contact with H-D-4-Pal-OH.2HCI should be collected in a sealed bag or container labeled
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as hazardous waste.

o Non-disposable glassware should be triple-rinsed with a suitable solvent (e.g., water). The
first rinseate must be collected and treated as hazardous waste.

4. Final Disposal

All collected hazardous waste must be disposed of through your institution's certified
hazardous waste management program. Never dispose of H-D-4-Pal-OH.2HCI, whether in
solid or liquid form, in the regular trash or down the sanitary sewer without proper neutralization
and institutional approval.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of H-D-4-
Pal-OH.2HCI.
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Caption: Disposal workflow for H-D-4-Pal-OH.2HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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